molecular formula C6H5ClN2O3S B8729334 Benzenediazonium, 4-sulfo-, chloride CAS No. 6118-33-8

Benzenediazonium, 4-sulfo-, chloride

Cat. No. B8729334
CAS RN: 6118-33-8
M. Wt: 220.63 g/mol
InChI Key: MVAFULKLPSJSGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzenediazonium, 4-sulfo-, chloride is a useful research compound. Its molecular formula is C6H5ClN2O3S and its molecular weight is 220.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenediazonium, 4-sulfo-, chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenediazonium, 4-sulfo-, chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

6118-33-8

Product Name

Benzenediazonium, 4-sulfo-, chloride

Molecular Formula

C6H5ClN2O3S

Molecular Weight

220.63 g/mol

IUPAC Name

4-sulfobenzenediazonium;chloride

InChI

InChI=1S/C6H4N2O3S.ClH/c7-8-5-1-3-6(4-2-5)12(9,10)11;/h1-4H;1H

InChI Key

MVAFULKLPSJSGW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1[N+]#N)S(=O)(=O)O.[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 0.78 g of sodium carbonate and 2.55 g of sulfanilic acid in 55 ml of water was cooled to 0° C., and 6 ml of an aqueous solution containing 1.11 g of sodium nitrite was added. Further, 15 ml of cold 2N-HCl was added while maintaining the temperature in the range of 0° to 5° C., to form p-sulfophenyldiazonium chloride. Starch iodide paper was used in recognizing the end of reaction.
Quantity
0.78 g
Type
reactant
Reaction Step One
Quantity
2.55 g
Type
reactant
Reaction Step One
Name
Quantity
55 mL
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
6 mL
Type
reactant
Reaction Step Two
Quantity
1.11 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.